71-30-7

Cytosine

In Stock

• CAS RN:
• 71-30-7

• Formula:
• C4H5N3O

• InChI:
• InChI=1S/C4H5N3O/c5-3-1-2-6-4(8)7-3/h1-2H,(H3,5,6,7,8)

• InChIKey:
• OPTASPLRGRRNAP-UHFFFAOYSA-N

• Nucleoside. Pyrimidine derivative. One of the four main bases found in DNA and RNA, along with adenine, guanine, and thymine (uracil in RNA). Cytosine reagent is used in a wide variety of research applications, as an enzyme substrate or precursor of effector molecules such as cytosine sugars.
  Widely distributed in nature;  constituent of nucleic acids.
  Pharmaceutical secondary standards for application in quality control, provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards.
  Cytosine is a pyrimidine base found in DNA and RNA that pairs with guanine.
  Cytosine, also known as C, belongs to the class of organic compounds known as pyrimidones. Pyrimidones are compounds that contain a pyrimidine ring, which bears a ketone. Pyrimidine is a 6-membered ring consisting of four ca...

Methyl 2-fluoro-3-hydroxypropanoate

In Stock

• CAS RN:
• 671-30-7

• Formula:
• C4H7FO3

• InChI:
• InChI=1S/C4H7FO3/c1-8-4(7)3(5)2-6/h3,6H,2H2,1H3

• InChIKey:
• GUEGCFMMLFMGAJ-UHFFFAOYSA-N

• Methyl 2-fluoro-3-hydroxypropanoate is a useful research compound. Its molecular formula is C4H7FO3 and its molecular weight is 122.09. The purity is usually 95%.

1-Ethyl-3-phenylpiperazine

In Stock

• CAS RN:
• 5271-30-7

• Formula:
• C12H18N2

• InChI:
• InChI=1S/C12H18N2/c1-2-14-9-8-13-12(10-14)11-6-4-3-5-7-11/h3-7,12-13H,2,8-10H2,1H3

• InChIKey:
• ZXXIJMDIMFENGA-UHFFFAOYSA-N

• 1-Ethyl-3-phenylpiperazine is a useful research compound. Its molecular formula is C12H18N2 and its molecular weight is 190.28 g/mol. The purity is usually 95%.

4-[2-(Dibutylamino)ethyl]benzene-1,2-diol

• CAS RN:
• 68671-30-7

• Formula:
• C16H27NO2

• InChI:
• InChI=1S/C16H27NO2/c1-3-5-10-17(11-6-4-2)12-9-14-7-8-15(18)16(19)13-14/h7-8,13,18-19H,3-6,9-12H2,1-2H3

• InChIKey:
• CQYLRKNQTZZQMY-UHFFFAOYSA-N

• 4-[2-(Dibutylamino)ethyl]benzene-1,2-diol is a useful research compound. Its molecular formula is C16H27NO2 and its molecular weight is 265.39 g/mol. The purity is usually 95%.

Isobutyl-(3-trifluoromethyl-phenyl)-amine

In Stock

• CAS RN:
• 55171-30-7

• Formula:
• C11H14F3N

• InChI:
• InChI=1S/C11H14F3N/c1-8(2)7-15-10-5-3-4-9(6-10)11(12,13)14/h3-6,8,15H,7H2,1-2H3

• InChIKey:
• YODFIDQOGQENSG-UHFFFAOYSA-N

• Isobutyl-(3-trifluoromethyl-phenyl)-amine is a useful research compound. Its molecular formula is C11H14F3N and its molecular weight is 217.23 g/mol. The purity is usually 95%.

Herqueinone

• CAS RN:
• 26871-30-7

• Formula:
• C20H20O7

• InChI:
• InChI=1S/C20H20O7/c1-7-6-9(21)11-12-10(7)18-20(25,19(3,4)8(2)27-18)17(24)13(12)15(23)16(26-5)14(11)22/h6,8,22-23,25H,1-5H3/t8-,20-/m1/s1

• InChIKey:
• PKJJEYCUTMFGJW-ZPWHCFADSA-N

• Herqueinone is a natural product found in Talaromyces diversus, Penicillium herquei, and other organisms with data available.

2-(Bromomethyl)naphthalene-1,4-dione

In Stock

• CAS RN:
• 50371-30-7

• Formula:
• C11H7BrO2

• InChI:
• InChI=1S/C11H7BrO2/c12-6-7-5-10(13)8-3-1-2-4-9(8)11(7)14/h1-5H,6H2

• InChIKey:
• VQWICJQAACGHEX-UHFFFAOYSA-N

• 2-(Bromomethyl)naphthalene-1,4-dione is a useful research compound. Its molecular formula is C11H7BrO2 and its molecular weight is 251.08 g/mol. The purity is usually 95%.

4-(2-Chlorophenyl)-3-methylisoxazol-5-amine

In Stock

• CAS RN:
• 924871-30-7

• Formula:
• C10H9ClN2O

• InChI:
• InChI=1S/C10H9ClN2O/c1-6-9(10(12)14-13-6)7-4-2-3-5-8(7)11/h2-5H,12H2,1H3

• InChIKey:
• SWCPSBUORKBJGH-UHFFFAOYSA-N

• 4-(2-Chlorophenyl)-3-methylisoxazol-5-amine is a useful research compound. Its molecular formula is C10H9ClN2O and its molecular weight is 208.64 g/mol. The purity is usually 95%.

Allyl-(4-chloro-phthalazin-1-yl)-amine

In Stock

• CAS RN:
• 505071-30-7

• Formula:
• C11H10ClN3

• InChI:
• InChI=1S/C11H10ClN3/c1-2-7-13-11-9-6-4-3-5-8(9)10(12)14-15-11/h2-6H,1,7H2,(H,13,15)

• InChIKey:
• XTZZRHYGZRJHAP-UHFFFAOYSA-N

• Allyl-(4-chloro-phthalazin-1-yl)-amine is a useful research compound. Its molecular formula is C11H10ClN3 and its molecular weight is 219.67. The purity is usually 95%.

5-nitro-N-(2,4,5-trichlorophenyl)pyrimidine-4,6-diamine

In Stock

• CAS RN:
• 681271-30-7

• Formula:
• C10H6Cl3N5O2

• InChI:
• InChI=1S/C10H6Cl3N5O2/c11-4-1-6(13)7(2-5(4)12)17-10-8(18(19)20)9(14)15-3-16-10/h1-3H,(H3,14,15,16,17)

• InChIKey:
• RUGKQRVYISASDP-UHFFFAOYSA-N

• 5-nitro-N-(2,4,5-trichlorophenyl)pyrimidine-4,6-diamine is a useful research compound. Its molecular formula is C10H6Cl3N5O2 and its molecular weight is 334.54. The purity is usually 95%.

1-(2-(5-chloro-2-methyl-1H-indol-3-yl)ethyl)-3-(3-chlorophenyl)-1-(furan-2-ylmethyl)thiourea

In Stock

• CAS RN:
• 851971-30-7

• Formula:
• C23H21Cl2N3OS

• InChI:
• InChI=1S/C23H21Cl2N3OS/c1-15-20(21-13-17(25)7-8-22(21)26-15)9-10-28(14-19-6-3-11-29-19)23(30)27-18-5-2-4-16(24)12-18/h2-8,11-13,26H,9-10,14H2,1H3,(H,27,30)

• InChIKey:
• GQRWQPJBQRLHTA-UHFFFAOYSA-N

• 1-(2-(5-chloro-2-methyl-1H-indol-3-yl)ethyl)-3-(3-chlorophenyl)-1-(furan-2-ylmethyl)thiourea is a useful research compound. Its molecular formula is C23H21Cl2N3OS and its molecular weight is 458.4. The purity is usually 95%.

N1-(2-methoxyethyl)-N2-((3-tosyl-1,3-oxazinan-2-yl)methyl)oxalamide

In Stock

• CAS RN:
• 869071-30-7

• Formula:
• C17H25N3O6S

• InChI:
• InChI=1S/C17H25N3O6S/c1-13-4-6-14(7-5-13)27(23,24)20-9-3-10-26-15(20)12-19-17(22)16(21)18-8-11-25-2/h4-7,15H,3,8-12H2,1-2H3,(H,18,21)(H,19,22)

• InChIKey:
• QSGAHSGAWZJFIE-UHFFFAOYSA-N

• N1-(2-methoxyethyl)-N2-((3-tosyl-1,3-oxazinan-2-yl)methyl)oxalamide is a useful research compound. Its molecular formula is C17H25N3O6S and its molecular weight is 399.46. The purity is usually 95%.

6,8-Dibromo-2H-chromene-3-carboxylic acid ethyl ester

Usually In Stock

• CAS RN:
• 885271-30-7

• Formula:
• C12H10Br2O3

• InChI:
• InChI=1S/C12H10Br2O3/c1-2-16-12(15)8-3-7-4-9(13)5-10(14)11(7)17-6-8/h3-5H,2,6H2,1H3

• InChIKey:
• ITVZZUIKVLWBMU-UHFFFAOYSA-N

• 6,8-Dibromo-2H-chromene-3-carboxylic acid ethyl ester is a useful research compound. Its molecular formula is C12H10Br2O3 and its molecular weight is 362.01 g/mol. The purity is usually 95%.

3-(2-Trifluoromethylbenzoyl)thiophene

In Stock

• CAS RN:
• 898771-30-7

• Formula:
• C12H7F3OS

• InChI:
• InChI=1S/C12H7F3OS/c13-12(14,15)10-4-2-1-3-9(10)11(16)8-5-6-17-7-8/h1-7H

• InChIKey:
• QFUBEOXTTUOKAN-UHFFFAOYSA-N

• 3-(2-Trifluoromethylbenzoyl)thiophene is a useful research compound. Its molecular formula is C12H7F3OS and its molecular weight is 256.25 g/mol. The purity is usually 95%.

5-Ethoxy-4-methoxy-2-nitrophenol

• CAS RN:
• 102871-30-7

• Formula:
• C9H11NO5

• InChI:
• InChI=1S/C9H11NO5/c1-3-15-9-5-7(11)6(10(12)13)4-8(9)14-2/h4-5,11H,3H2,1-2H3

• InChIKey:
• KUGLBZRMKSIWDK-UHFFFAOYSA-N

• 5-Ethoxy-4-methoxy-2-nitrophenol, also known as 5-Ethoxy-4-methoxy-2-nitrophenol, is a useful research compound. Its molecular formula is C9H11NO5 and its molecular weight is 213.189. The purity is usually 95%.

1-(2-(4-(Chloromethyl)phenoxy)ethyl)azepane

Usually In Stock

• CAS RN:
• 212771-30-7

• Formula:
• C15H22ClNO

• InChI:
• InChI=1S/C15H22ClNO/c16-13-14-5-7-15(8-6-14)18-12-11-17-9-3-1-2-4-10-17/h5-8H,1-4,9-13H2

• InChIKey:
• FGCIQSBZGOVNLI-UHFFFAOYSA-N

• 1-(2-(4-(Chloromethyl)phenoxy)ethyl)azepane is a useful research compound. Its molecular formula is C15H22ClNO and its molecular weight is 267.79 g/mol. The purity is usually 95%.

2-((3-isobutyl-4-oxo-3,4-dihydroquinazolin-2-yl)thio)-N-(4H-1,2,4-triazol-3-yl)acetamide

In Stock

• CAS RN:
• 1116071-30-7

• Formula:
• C16H18N6O2S

• InChI:
• InChI=1S/C16H18N6O2S/c1-10(2)7-22-14(24)11-5-3-4-6-12(11)19-16(22)25-8-13(23)20-15-17-9-18-21-15/h3-6,9-10H,7-8H2,1-2H3,(H2,17,18,20,21,23)

• InChIKey:
• VLFCRYRCLYZGMY-UHFFFAOYSA-N

• 2-((3-isobutyl-4-oxo-3,4-dihydroquinazolin-2-yl)thio)-N-(4H-1,2,4-triazol-3-yl)acetamide is a useful research compound. Its molecular formula is C16H18N6O2S and its molecular weight is 358.42. The purity is usually 95%.

2-Methyl-4-(4-propylbenzoyl)pyridine

In Stock

• CAS RN:
• 1187171-30-7

• Formula:
• C16H17NO

• InChI:
• InChI=1S/C16H17NO/c1-3-4-13-5-7-14(8-6-13)16(18)15-9-10-17-12(2)11-15/h5-11H,3-4H2,1-2H3

• InChIKey:
• GCISETYPIADKNT-UHFFFAOYSA-N

• 2-Methyl-4-(4-propylbenzoyl)pyridine is a useful research compound. Its molecular formula is C16H17NO and its molecular weight is 239.31 g/mol. The purity is usually 95%.

(3-((3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)(1-methyl-3-phenyl-1H-pyrazol-5-yl)methanone

In Stock

• CAS RN:
• 1705771-30-7

• Formula:
• C25H24FN5O2

• InChI:
• InChI=1S/C25H24FN5O2/c1-30-22(15-21(28-30)18-9-3-2-4-10-18)25(32)31-13-7-8-17(16-31)14-23-27-24(29-33-23)19-11-5-6-12-20(19)26/h2-6,9-12,15,17H,7-8,13-14,16H2,1H3

• InChIKey:
• LRPWANRXXJKCLP-UHFFFAOYSA-N

• (3-((3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)(1-methyl-3-phenyl-1H-pyrazol-5-yl)methanone is a useful research compound. Its molecular formula is C25H24FN5O2 and its molecular weight is 445.498. The purity is usually 95%.

5-chloro-2-methanesulfonyl-N-{[1-(propan-2-yl)cyclopropyl]methyl}pyridine-4-carboxamide

Usually In Stock

• CAS RN:
• 2094571-30-7

• Formula:
• C14H19ClN2O3S

• InChI:
• InChI=1S/C14H19ClN2O3S/c1-9(2)14(4-5-14)8-17-13(18)10-6-12(21(3,19)20)16-7-11(10)15/h6-7,9H,4-5,8H2,1-3H3,(H,17,18)

• InChIKey:
• NYNSMGCNIUMDKO-UHFFFAOYSA-N

• 5-chloro-2-methanesulfonyl-N-{[1-(propan-2-yl)cyclopropyl]methyl}pyridine-4-carboxamide is a useful research compound. Its molecular formula is C14H19ClN2O3S and its molecular weight is 330.83. The purity is usually 95%.

N-methyl-N-[(5-methyl-1,3-oxazol-4-yl)methyl]pyrrolidin-3-amine dihydrochloride

In Stock

• CAS RN:
• 2219371-30-7

• Formula:
• C10H19Cl2N3O

• InChI:
• InChI=1S/C10H17N3O.2ClH/c1-8-10(12-7-14-8)6-13(2)9-3-4-11-5-9;;/h7,9,11H,3-6H2,1-2H3;2*1H

• InChIKey:
• LOPHCKQFAUTDIM-UHFFFAOYSA-N

• N-methyl-N-[(5-methyl-1,3-oxazol-4-yl)methyl]pyrrolidin-3-amine dihydrochloride is a useful research compound. Its molecular formula is C10H19Cl2N3O and its molecular weight is 268.18. The purity is usually 95%.

3-Methyl-4-[(2-methylpropan-2-yl)oxycarbonyl]-6,7-dihydro-5H-triazolo[4,5-b]pyridine-7-carboxylic acid

Usually In Stock

• CAS RN:
• 2248271-30-7

• Formula:
• C12H18N4O4

• InChI:
• InChI=1S/C12H18N4O4/c1-12(2,3)20-11(19)16-6-5-7(10(17)18)8-9(16)15(4)14-13-8/h7H,5-6H2,1-4H3,(H,17,18)

• InChIKey:
• KPSJGVQYEFXGHO-UHFFFAOYSA-N

• 3-Methyl-4-[(2-methylpropan-2-yl)oxycarbonyl]-6,7-dihydro-5H-triazolo[4,5-b]pyridine-7-carboxylic acid is a useful research compound. Its molecular formula is C12H18N4O4 and its molecular weight is 282.3. The purity is usually 95%.

[4-[(2-Methylpyridin-4-yl)oxymethyl]piperidin-1-yl]-pyrazin-2-ylmethanone

Usually In Stock

• CAS RN:
• 2379971-30-7

• Formula:
• C17H20N4O2

• InChI:
• InChI=1S/C17H20N4O2/c1-13-10-15(2-5-19-13)23-12-14-3-8-21(9-4-14)17(22)16-11-18-6-7-20-16/h2,5-7,10-11,14H,3-4,8-9,12H2,1H3

• InChIKey:
• YZMQHOBDEFSHOW-UHFFFAOYSA-N

• [4-[(2-Methylpyridin-4-yl)oxymethyl]piperidin-1-yl]-pyrazin-2-ylmethanone is a useful research compound. Its molecular formula is C17H20N4O2 and its molecular weight is 312.373. The purity is usually 95%.